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Compound of Interest

Compound Name: GDC-0575

Cat. No.: B15604400 Get Quote

Technical Support Center: GDC-0575
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for the use of GDC-0575, a potent and selective CHK1 inhibitor.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
This section addresses common issues and questions that may arise during experiments

involving GDC-0575.

Q1: What is the mechanism of action of GDC-0575?

GDC-0575 is a small molecule inhibitor that specifically targets Checkpoint Kinase 1 (CHK1), a

crucial serine/threonine kinase involved in the DNA damage response (DDR).[1] In response to

DNA damage, CHK1 is activated and phosphorylates downstream targets, such as Cdc25

phosphatases, leading to cell cycle arrest in the S and G2/M phases.[1] This pause allows time

for DNA repair. GDC-0575 binds to and inhibits the activity of CHK1, thereby preventing this

cell cycle arrest.[1] As a result, cells with DNA damage may bypass these critical checkpoints,

leading to mitotic catastrophe and apoptosis. This mechanism makes GDC-0575 a potent

chemosensitization agent when used in combination with DNA-damaging drugs.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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